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Compound of Interest

Compound Name: Methyl 5-oxohexanoate

Cat. No.: B077428

This technical guide provides a comprehensive overview of the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) hazard information for Methyl 5-
oxohexanoate (CAS No. 13984-50-4). The information is intended for researchers, scientists,
and professionals in drug development who handle this compound. While specific toxicological
studies on Methyl 5-oxohexanoate are limited, this guide synthesizes available data from
safety data sheets and chemical databases to provide a concise and actionable hazard profile.

GHS Hazard Classification

Methyl 5-oxohexanoate is a chemical intermediate used in organic synthesis, including as a
component in the synthesis of some active pharmaceutical ingredients. Based on available
GHS classifications, it is identified as a substance that requires careful handling due to its
potential health and physical hazards.[1]

GHS Pictograms and Signal Word

The GHS pictograms associated with Methyl 5-oxohexanoate are intended to provide a quick
visual reference to the types of hazards it presents.

» Pictogram:
o Exclamation Mark (GHS07)

 Signal Word:Warning[1]
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Hazard and Precautionary Statements

The following tables summarize the GHS hazard (H) and precautionary (P) statements for
Methyl 5-oxohexanoate.

Table 1: GHS Hazard Statements for Methyl 5-oxohexanoate

Code Hazard Statement Source
H227 Combustible liquid [1]
H302 Harmful if swallowed

H315 Causes skin irritation [1]
H319 Causes serious eye irritation [1]
H320 Causes eye irritation

H335 May cause respiratory irritation

Table 2: GHS Precautionary Statements for Methyl 5-oxohexanoate
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Code Precautionary Statement Source

Keep away from heat, hot
surfaces, sparks, open flames

P210 o [1]
and other ignition sources. No

smoking.

Avoid breathing
P261 dust/fume/gas/mist/ivapours/sp  [1]

ray.

Wash hands thoroughly after
P264 ) [1]
handling.

Use only outdoors or in a well-
P271 _ [1]
ventilated area.

Wear protective
P280 gloves/protective clothing/eye [1]

protection/face protection.

IF ON SKIN: Wash with plenty
P302+P352 [1]
of water.

IF INHALED: Remove person
P304+P340 to fresh air and keep [1]

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if [1]

present and easy to do.

Continue rinsing.

Get medical help if you feel
P319 [1]
unwell.

Specific treatment (see
P321 supplemental first aid [1]

instruction on this label).
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If skin irritation occurs: Get
P332+P317 ) [1]
medical help.

If eye irritation persists: Get
P337+P317 ) [1]
medical help.

Take off contaminated clothing
P362+P364 _ [1]
and wash it before reuse.

In case of fire: Use dry sand,
P370+P378 dry chemical or alcohol- [1]

resistant foam to extinguish.

Store in a well-ventilated

P403+P233 place. Keep container tightly [1]
closed.
P405 Store locked up. [1]

Dispose of contents/container
P501 to an approved waste disposal [1]

plant.

Experimental Protocols for Hazard Assessment

Detailed experimental studies on the toxicological profile of Methyl 5-oxohexanoate are not
readily available in the public domain.[2] A comprehensive hazard assessment would typically
involve a series of standardized experimental protocols, such as those established by the
Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing
of Chemicals.

For a substance with the hazard profile of Methyl 5-oxohexanoate, the following experimental
protocols would be relevant:

Table 3: Recommended OECD Test Guidelines for Hazard Assessment
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Hazard Endpoint

Relevant OECD Test
Guideline(s)

Experimental Overview

Skin Irritation/Corrosion

OECD 439 (In Vitro Skin
Irritation: Reconstructed
Human Epidermis Test
Method) OECD 404 (Acute

Dermal Irritation/Corrosion)

These tests assess the
potential of a substance to
cause reversible inflammatory
changes (irritation) or
irreversible tissue damage
(corrosion) to the skin. The in
vitro method uses
reconstructed human
epidermis to predict skin
irritation, while the in vivo
method involves applying the
substance to the skin of

experimental animals.

Serious Eye Damage/Irritation

OECD 492 (Reconstructed
human Cornea-like Epithelium
(RhCE) test method for
identifying chemicals not
requiring classification and
labelling for eye irritation or
serious eye damage) OECD
405 (Acute Eye

Irritation/Corrosion)

These guidelines evaluate the
potential for a substance to
cause tissue damage in the
eye, or serious physical decay
of vision. The in vitro method
uses a reconstructed human
cornea-like epithelium, while
the in vivo test involves
instilling the substance into the
eyes of experimental animals

and observing the effects.

Acute Oral Toxicity

OECD 420 (Acute Oral Toxicity
- Fixed Dose Procedure)
OECD 423 (Acute Oral Toxicity
- Acute Toxic Class Method)
OECD 425 (Acute Oral
Toxicity: Up-and-Down

Procedure)

These methods are used to
determine the short-term
toxicity of a substance when
ingested. They provide
information on the median
lethal dose (LD50) and can
help classify the substance for

its acute oral toxicity hazard.

© 2025 BenchChem. All rights reserved.

5/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

OECD 403 (Acute Inhalation

Acute Inhalation Toxicity o
Toxicity)

This guideline assesses the
toxicity of a substance when
inhaled over a short period. It
helps to determine the median
lethal concentration (LC50)
and is crucial for substances
that may be volatile or

aerosolized.

OECD 471 (Bacterial Reverse

Mutation Test - Ames Test)

Mutagenicity

This in vitro test is widely used
to screen for the mutagenic
potential of a chemical by
assessing its ability to induce
mutations in several strains of
Salmonella typhimurium and

Escherichia coli.

The absence of specific studies for Methyl 5-oxohexanoate necessitates that researchers

handle this compound with caution, adhering to the GHS precautionary statements.[2]

Logical Workflow for GHS Hazard Classification

The GHS classification for a chemical like Methyl 5-oxohexanoate is determined through a

structured process that evaluates available data against a set of established criteria. The

following diagram illustrates a simplified logical workflow for this process.

© 2025 BenchChem. All rights reserved.

6/9

Tech Support


https://www.benchchem.com/product/b077428?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_the_Safety_and_Hazards_of_2_Methyl_5_oxohexanoic_Acid.pdf
https://www.benchchem.com/product/b077428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Data Collection & Evaluation

Gather existing data:

- Physical-chemical properties Structure-Activity Relationship (SAR)
- Toxicological studies Analysis (e.g., comparison to similar esters)
- Ecotoxicological studies

l

Evaluate data quality and relevance

Hazard |dentification

Physical Hazard Assessment Health Hazard Assessment Environmental Hazard Assessment
(e.g., Flammability, Reactivity) (e.g., Irritation, Toxicity) (e.g., Aquatic Toxicity)

Classification & Communnication

Compare data against GHS criteria

'

Assign Hazard Class(es) and Category(ies)

l

Determine Hazard Communication Elements

Select Signal Word

Select Pictogram(s) Assign H-Statements Assign P-Statements

Click to download full resolution via product page
GHS Hazard Classification Workflow

Conclusion
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While Methyl 5-oxohexanoate is a valuable chemical intermediate, it possesses hazards that
necessitate careful handling and the use of appropriate personal protective equipment,
particularly to prevent skin and eye contact. The GHS classification indicates it is a combustible
liquid that causes skin and serious eye irritation, and may also be harmful if swallowed or
inhaled.[1] For a complete understanding of its toxicological profile, further experimental
studies following standardized protocols are warranted. Researchers should always consult the
most recent Safety Data Sheet (SDS) from their supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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